Cas no 868376-32-3 (5-nitro-N-(2Z)-3-(prop-2-en-1-yl)-2H,3H-naphtho2,1-d1,3thiazol-2-ylidenefuran-2-carboxamide)
5-nitro-N-(2Z)-3-(prop-2-en-1-yl)-2H,3H-naphtho2,1-d1,3thiazol-2-ylidenefuran-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 5-nitro-N-(2Z)-3-(prop-2-en-1-yl)-2H,3H-naphtho2,1-d1,3thiazol-2-ylidenefuran-2-carboxamide
- 5-nitro-N-[(2Z)-3-(prop-2-en-1-yl)-2H,3H-naphtho[2,1-d][1,3]thiazol-2-ylidene]furan-2-carboxamide
- 5-nitro-N-(3-prop-2-enylbenzo[g][1,3]benzothiazol-2-ylidene)furan-2-carboxamide
- F1815-0440
- (Z)-N-(3-allylnaphtho[2,1-d]thiazol-2(3H)-ylidene)-5-nitrofuran-2-carboxamide
- AKOS024611292
- 868376-32-3
-
- Inchi: 1S/C19H13N3O4S/c1-2-11-21-14-8-7-12-5-3-4-6-13(12)17(14)27-19(21)20-18(23)15-9-10-16(26-15)22(24)25/h2-10H,1,11H2/b20-19-
- InChI Key: UGETWNPJSJXZBE-VXPUYCOJSA-N
- SMILES: S1/C(=N\C(C2=CC=C([N+](=O)[O-])O2)=O)/N(CC=C)C2C=CC3C=CC=CC=3C1=2
Computed Properties
- Exact Mass: 379.06267708g/mol
- Monoisotopic Mass: 379.06267708g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 27
- Rotatable Bond Count: 3
- Complexity: 649
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 117Ų
5-nitro-N-(2Z)-3-(prop-2-en-1-yl)-2H,3H-naphtho2,1-d1,3thiazol-2-ylidenefuran-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1815-0440-2μmol |
5-nitro-N-[(2Z)-3-(prop-2-en-1-yl)-2H,3H-naphtho[2,1-d][1,3]thiazol-2-ylidene]furan-2-carboxamide |
868376-32-3 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1815-0440-5μmol |
5-nitro-N-[(2Z)-3-(prop-2-en-1-yl)-2H,3H-naphtho[2,1-d][1,3]thiazol-2-ylidene]furan-2-carboxamide |
868376-32-3 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1815-0440-10μmol |
5-nitro-N-[(2Z)-3-(prop-2-en-1-yl)-2H,3H-naphtho[2,1-d][1,3]thiazol-2-ylidene]furan-2-carboxamide |
868376-32-3 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1815-0440-20μmol |
5-nitro-N-[(2Z)-3-(prop-2-en-1-yl)-2H,3H-naphtho[2,1-d][1,3]thiazol-2-ylidene]furan-2-carboxamide |
868376-32-3 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1815-0440-1mg |
5-nitro-N-[(2Z)-3-(prop-2-en-1-yl)-2H,3H-naphtho[2,1-d][1,3]thiazol-2-ylidene]furan-2-carboxamide |
868376-32-3 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1815-0440-2mg |
5-nitro-N-[(2Z)-3-(prop-2-en-1-yl)-2H,3H-naphtho[2,1-d][1,3]thiazol-2-ylidene]furan-2-carboxamide |
868376-32-3 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1815-0440-3mg |
5-nitro-N-[(2Z)-3-(prop-2-en-1-yl)-2H,3H-naphtho[2,1-d][1,3]thiazol-2-ylidene]furan-2-carboxamide |
868376-32-3 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1815-0440-4mg |
5-nitro-N-[(2Z)-3-(prop-2-en-1-yl)-2H,3H-naphtho[2,1-d][1,3]thiazol-2-ylidene]furan-2-carboxamide |
868376-32-3 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1815-0440-5mg |
5-nitro-N-[(2Z)-3-(prop-2-en-1-yl)-2H,3H-naphtho[2,1-d][1,3]thiazol-2-ylidene]furan-2-carboxamide |
868376-32-3 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1815-0440-10mg |
5-nitro-N-[(2Z)-3-(prop-2-en-1-yl)-2H,3H-naphtho[2,1-d][1,3]thiazol-2-ylidene]furan-2-carboxamide |
868376-32-3 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
5-nitro-N-(2Z)-3-(prop-2-en-1-yl)-2H,3H-naphtho2,1-d1,3thiazol-2-ylidenefuran-2-carboxamide Related Literature
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on 5-nitro-N-(2Z)-3-(prop-2-en-1-yl)-2H,3H-naphtho2,1-d1,3thiazol-2-ylidenefuran-2-carboxamide
Recent Advances in the Study of 5-nitro-N-(2Z)-3-(prop-2-en-1-yl)-2H,3H-naphtho[2,1-d][1,3]thiazol-2-ylidenefuran-2-carboxamide (CAS: 868376-32-3)
The compound 5-nitro-N-(2Z)-3-(prop-2-en-1-yl)-2H,3H-naphtho[2,1-d][1,3]thiazol-2-ylidenefuran-2-carboxamide (CAS: 868376-32-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and mechanism of action.
Recent studies have highlighted the synthetic challenges and innovative approaches to obtaining this compound with high purity and yield. Researchers have employed advanced techniques such as multi-step organic synthesis, involving key intermediates and catalysts to optimize the reaction conditions. The structural complexity of this molecule, characterized by a fused naphthothiazole ring and a nitro-substituted furan carboxamide moiety, presents both opportunities and challenges for medicinal chemists.
In terms of biological activity, preliminary in vitro and in vivo studies have demonstrated that 5-nitro-N-(2Z)-3-(prop-2-en-1-yl)-2H,3H-naphtho[2,1-d][1,3]thiazol-2-ylidenefuran-2-carboxamide exhibits promising anti-proliferative effects against a range of cancer cell lines. Mechanistic studies suggest that the compound may act through the inhibition of key signaling pathways involved in cell cycle regulation and apoptosis. Additionally, its potential as an anti-inflammatory agent is currently under investigation, with early results indicating modulation of pro-inflammatory cytokines.
Further research is needed to fully elucidate the pharmacokinetic and pharmacodynamic properties of this compound. Current efforts are focused on improving its bioavailability and reducing potential off-target effects. Collaborative studies between academic institutions and pharmaceutical companies are underway to explore its therapeutic potential in greater depth.
In conclusion, 5-nitro-N-(2Z)-3-(prop-2-en-1-yl)-2H,3H-naphtho[2,1-d][1,3]thiazol-2-ylidenefuran-2-carboxamide represents a promising candidate for further development in the field of medicinal chemistry. Its unique structural attributes and preliminary biological activities warrant continued investigation to unlock its full therapeutic potential.
868376-32-3 (5-nitro-N-(2Z)-3-(prop-2-en-1-yl)-2H,3H-naphtho2,1-d1,3thiazol-2-ylidenefuran-2-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)